Cas no 922076-43-5 (3,4-dimethyl-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)benzene-1-sulfonamide)

• Product Name: 3,4-dimethyl-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)benzene-1-sulfonamide
• CAS No: 922076-43-5
• MF: C₂₀H₂₄N₂O₄S
• MW: 388.480564117432
• CID: 6043356
• PubChem ID: 40957775
• Update Time: 2025-05-27

3,4-dimethyl-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3,4-dimethyl-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)benzene-1-sulfonamide
• 3,4-dimethyl-N-(3,3,5-trimethyl-4-oxo-2H-1,5-benzoxazepin-7-yl)benzenesulfonamide
• F2297-0033
• 3,4-dimethyl-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)benzenesulfonamide
• 922076-43-5
• AKOS024637659

• Inchi： 1S/C20H24N2O4S/c1-13-6-8-16(10-14(13)2)27(24,25)21-15-7-9-18-17(11-15)22(5)19(23)20(3,4)12-26-18/h6-11,21H,12H2,1-5H3
• InChI Key： DWFIFXXSZMIWNA-UHFFFAOYSA-N
• SMILES： C1(S(NC2=CC=C3OCC(C)(C)C(=O)N(C)C3=C2)(=O)=O)=CC=C(C)C(C)=C1

Computed Properties

• Exact Mass: 388.14567842g/mol
• Monoisotopic Mass: 388.14567842g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 657
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 84.1Ų

Additional information on 3,4-dimethyl-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)benzene-1-sulfonamide

Recent Advances in the Study of 3,4-dimethyl-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)benzene-1-sulfonamide (CAS: 922076-43-5)

The compound 3,4-dimethyl-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)benzene-1-sulfonamide (CAS: 922076-43-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique benzoxazepine core and sulfonamide moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacological properties, and exploring its efficacy in disease models.

One of the key areas of interest is the compound's role as a modulator of specific biological pathways. Preliminary research indicates that it may interact with enzymes or receptors involved in inflammatory and oncogenic processes. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits selective inhibition against a subset of kinases, suggesting its potential as a targeted therapy for certain cancers. The study utilized in vitro assays and molecular docking simulations to validate its binding affinity and specificity.

Further investigations have explored the compound's pharmacokinetic profile. A recent preclinical study highlighted its favorable bioavailability and metabolic stability, which are critical for its development as a drug candidate. Researchers employed advanced techniques such as liquid chromatography-mass spectrometry (LC-MS) to monitor its distribution and elimination in animal models. These findings underscore the compound's potential for further optimization and clinical translation.

In addition to its therapeutic potential, the synthetic pathways for 3,4-dimethyl-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)benzene-1-sulfonamide have also been a focus of recent research. A 2024 publication in Organic Process Research & Development described an improved synthetic route that enhances yield and reduces byproducts. This advancement is expected to facilitate large-scale production and support further pharmacological studies.

Despite these promising developments, challenges remain. For example, the compound's solubility and formulation stability need to be addressed to ensure its efficacy in vivo. Ongoing research is exploring various prodrug strategies and nanoformulations to overcome these limitations. Collaborative efforts between academic and industrial researchers are crucial to accelerate the translation of these findings into clinical applications.

In conclusion, 3,4-dimethyl-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)benzene-1-sulfonamide represents a compelling candidate for further investigation in the chemical biology and pharmaceutical fields. Its unique structural features, combined with its promising biological activity, make it a valuable subject for ongoing and future research. Continued efforts to elucidate its mechanisms, optimize its properties, and address formulation challenges will be essential to realizing its full therapeutic potential.